Cas no 3650-93-9 (5-Carboxycytosine)

5-Carboxycytosine structure
5-Carboxycytosine structure
Product Name:5-Carboxycytosine
CAS No:3650-93-9
MF:C5H5N3O3
MW:155.111500501633
MDL:MFCD00047368
CID:317338
PubChem ID:77213
Update Time:2025-04-19

5-Carboxycytosine Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-hydroxy-5-pyrimidinecarboxylic acid
    • 4-Amino-2-hydroxypyrimidine-5-carboxylic acid
    • 5-Pyrimidinecarboxylicacid, 6-amino-1,2-dihydro-2-oxo-
    • 6-amino-1,2-dihydro-2-oxo-5-Pyrimidinecarboxylic acid
    • 6-amino-2-oxo-1H-pyrimidine-5-carboxylic acid
    • 4-amino-2-hydroxy-5-pyrimidinecarboxylic acid(SALTDATA: FREE)
    • 4-amino-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid
    • 4-Amino-2-oxo-1,2-dihydro-pyrimidin-5-carbonsaeure
    • 4-amino-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid
    • 4-Amino-5-carboxy-2-hydroxy-pyrimidin
    • 5-Carboxy-cytosin
    • 5-carboxylcytosine
    • Cytosine-5-carboxylic acid
    • 5-Carboxy-cytosine
    • 6-Amino-2-oxo-1,2-dihydro-pyrimidine-5-car boxylic acid
    • 5-CARBOXYCYTOSINE
    • 3650-93-9
    • 760CU98B9K
    • 4-amino-2-oxopyrimidine-5-carboxylic acid
    • CHEBI:76793
    • NSC 9309
    • 4-amino-2-oxo-1,2-dihydro-pyrimidine-5-carboxylic acid, AldrichCPR
    • NSC9309
    • FT-0684109
    • 4-AMINO-2-HYDROXYPYRIMIDINE-5-CARBOXYLIC ACID HYDROBROMIDE
    • D94964
    • 5-PYRIMIDINECARBOXYLIC ACID, 6-AMINO-1,2-DIHYDRO-2-OXO-
    • BB 0248369
    • MFCD00047368
    • NS00030053
    • A874338
    • AS-76797
    • NSC-9309
    • 5-Pyrimidinecarboxylic acid, 4-amino-1,2-dihydro-2-oxo-
    • EINECS 222-890-1
    • DTXSID70190003
    • AKOS005143089
    • CS-0045904
    • 1RT
    • UNII-760CU98B9K
    • SCHEMBL4359910
    • AKOS006345200
    • SB57388
    • Q27146335
    • EN300-7691553
    • STL582075
    • 6-Amino-1,2-dihydro-2-oxo-5-pyrimidinecarboxylic Acid; 5-Carboxycytosine; 5caC; Cytosine-5-carboxylic Acid; NSC 9309
    • BLQMCTXZEMGOJM-UHFFFAOYSA-N
    • ALBB-017210
    • STL513101
    • DB-069393
    • 5-pyrimidinecarboxylic acid, 4-amino-2-hydroxy-
    • 5-Carboxycytosine
    • MDL： MFCD00047368
    • Inchi： 1S/C5H5N3O3/c6-3-2(4(9)10)1-7-5(11)8-3/h1H,(H,9,10)(H3,6,7,8,11)
    • InChI Key： BLQMCTXZEMGOJM-UHFFFAOYSA-N
    • SMILES： OC(C1C=NC(NC=1N)=O)=O

Computed Properties

  • Exact Mass: 155.03300
  • Monoisotopic Mass: 155.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: -0.9
  • Topological Polar Surface Area: 105A^2

Experimental Properties

  • Density: 1.88
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.75
  • PSA: 109.33000
  • LogP: 0.04380

5-Carboxycytosine Security Information

  • HazardClass：IRRITANT

5-Carboxycytosine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Carboxycytosine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3650-93-9)5-Carboxycytosine
Order Number:A874338
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:42
Price ($):310.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3650-93-9)5-Carboxycytosine
A874338
Purity:99%
Quantity:1g
Price ($):310.0
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